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Compound of Interest

Compound Name: Ethoxyfen

Cat. No.: B12650768

DISCLAIMER: "Fulumi” is not a widely recognized herbicide name in the provided search
results. The following information is based on the active ingredient penoxsulam, which is a
common component in rice herbicides and may be the active ingredient in products marketed
under various names. Always refer to the specific product label for "Fulumi” for exact
application rates and safety precautions.

Introduction

Penoxsulam is a systemic herbicide belonging to the triazolopyrimidine sulfonamide chemical
family.[1] It is effective for the control of a broad spectrum of weeds in rice, including annual
grasses like Echinochloa species, as well as many broadleaf and annual sedge weeds.[2] Its
mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for
the biosynthesis of branched-chain amino acids in susceptible plants.[1][3] This inhibition leads
to the cessation of plant growth and eventual death.[3] Penoxsulam can be absorbed through
the foliage, stems, and roots of weeds and is translocated throughout the plant via both xylem
and phloem.[2] It can be applied both pre-emergence and post-emergence to the weeds.[2]

Application Rates and Efficacy

The application rates of penoxsulam can vary depending on the target weed species, their
growth stage, environmental conditions, and the specific formulation. The following tables
summarize typical application rates and reported efficacy from various studies.
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Table 1: P lam Applicati -

. Typical Application L o
Region/Country . Application Timing  Reference
Rate (g a.i./ha)

Asian Countries 10-15 Post-emergence [2]

China 20-37.5 Post-emergence [2]

India 20-22.5 Post-emergence [2]

North & South

i 30-50 Post-emergence [2]

America

Europe & MEAF 20-40 Post-emergence [2]
0.036-0.044 Ib

California, USA a.i./acre (~40-49 g Not specified [4]
a.i./ha)

Table 2: Efficacy of Penoxsulam on Common Rice
Weeds
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. Application Application Weed Control
Weed Species . o ) Reference
Rate (g a.i./ha) Timing Efficacy (%)
Echinochloa ) )
22.5 8-12 DAT Highly Effective [5]
colona
Cyperus ) ]
) ) 22.5 8-12 DAT Highly Effective [5]
difformis
Monochoria
o 22.5 8-12 DAT Highly Effective [5]
vaginalis
Ludwigia ) )
] 22.5 8-12 DAT Highly Effective [5]
parviflora
Echinochloa -
) Not specified Post-emergence 99 [6]
crus-galli
Brachiaria -
Not specified Post-emergence 97 [6]
platyphylla
Grassy Weeds
22.5 Pre-emergence >88 [7]
(general)

DAT: Days After Transplanting

Experimental Protocols

The following are generalized protocols based on methodologies reported in scientific literature
for evaluating the efficacy of penoxsulam-based herbicides in rice.

Field Trial for Efficacy Evaluation

Objective: To determine the efficacy of different rates of a penoxsulam-based herbicide for
weed control and its selectivity to rice.

Experimental Design:

» Design: Randomized Complete Block Design (RCBD) with multiple replications (typically 3 or
4).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/298147071_Efficacy_of_Penoxsulam_Against_Weeds_in_Transplanted_Kharif_Rice_Oryza_sativa_L
https://www.researchgate.net/publication/298147071_Efficacy_of_Penoxsulam_Against_Weeds_in_Transplanted_Kharif_Rice_Oryza_sativa_L
https://www.researchgate.net/publication/298147071_Efficacy_of_Penoxsulam_Against_Weeds_in_Transplanted_Kharif_Rice_Oryza_sativa_L
https://www.researchgate.net/publication/298147071_Efficacy_of_Penoxsulam_Against_Weeds_in_Transplanted_Kharif_Rice_Oryza_sativa_L
https://isws.org.in/IJWSn/File/2017_49_Issue-1_1-4.pdf
https://isws.org.in/IJWSn/File/2017_49_Issue-1_1-4.pdf
https://isws.org.in/IJWSn/File/2018_50_Issue-1_37-41.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Plot Size: Standardized plot sizes (e.g., 5m x 4m) with buffer zones to prevent spray drift.

e Treatments:

[¢]

Untreated (weedy) control.

[¢]

Weed-free (hand-weeded) control.

[e]

Penoxsulam at various application rates (e.g., 20, 22.5, 25 g a.i./ha).

Standard herbicide check.

o

Methodology:

e Land Preparation: Prepare the experimental field according to standard rice cultivation
practices.

e Rice Transplanting: Transplant healthy rice seedlings at a uniform spacing.
» Herbicide Application:

o Apply the herbicide at the specified growth stage of weeds and rice (e.g., 2-4 leaf stage of
weeds or a certain number of days after transplanting).

o Use a calibrated knapsack sprayer with a specific nozzle type (e.g., flat-fan) to ensure
uniform application.[7]

o Maintain a constant spray volume (e.g., 500 L/ha).[7]
» Data Collection:

o Weed Density and Biomass: At specified intervals (e.g., 30, 45, and 60 days after
application), use a quadrat (e.g., 0.25 m?2) to count the number of weeds (by species) and
collect the above-ground biomass. Dry the biomass in an oven until a constant weight is
achieved.

o Phytotoxicity Assessment: Visually assess crop injury at regular intervals after application
using a standardized rating scale (e.g., 0-10, where 0 is no injury and 10 is complete crop
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death).

o Rice Growth and Yield Parameters: Measure plant height, number of tillers, panicle length,
number of grains per panicle, and finally, the grain and straw yield from a designated net
plot area at harvest.

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
Analysis of Variance - ANOVA) to determine the significance of differences between
treatments.

Protocol for Assessing Herbicide Mode of Action (ALS
Inhibition)

Objective: To confirm the inhibitory effect of penoxsulam on the acetolactate synthase (ALS)
enzyme in susceptible weed species.

Methodology:

e Enzyme Extraction:

[¢]

Grow a susceptible weed species in a controlled environment.

[¢]

Harvest young, actively growing leaf tissue.

o

Homogenize the tissue in an extraction buffer to isolate the ALS enzyme.

(¢]

Centrifuge the homogenate to obtain a crude enzyme extract.

o Enzyme Activity Assay:

o Set up a reaction mixture containing the enzyme extract, the substrate (pyruvate), and
necessary cofactors.

o Add different concentrations of penoxsulam to the reaction mixtures.

o Incubate the mixtures under controlled temperature and time.
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o Stop the reaction and measure the amount of acetolactate produced, which is the product
of the ALS-catalyzed reaction.

o Data Analysis:

o Calculate the percentage of enzyme inhibition at each herbicide concentration compared
to a control without the herbicide.

o Determine the 150 value, which is the concentration of the herbicide required to inhibit 50%
of the enzyme activity.

Visualizations

Caption: Mode of action of Penoxsulam herbicide.

Caption: Experimental workflow for herbicide efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Penoxsulam-Based
Herbicides in Rice Cultivation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12650768#fulumi-herbicide-application-rates-and-
efficacy-in-rice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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